![molecular formula C9H10BNO4 B2981541 [2-(Cyanomethoxy)-5-methoxyphenyl]boronic acid CAS No. 2377611-19-1](/img/structure/B2981541.png)
[2-(Cyanomethoxy)-5-methoxyphenyl]boronic acid
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Description
[2-(Cyanomethoxy)-5-methoxyphenyl]boronic acid is a useful research compound. Its molecular formula is C9H10BNO4 and its molecular weight is 206.99. The purity is usually 95%.
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Scientific Research Applications
Tetraarylpentaborates Formation
Tetraarylpentaborates, formed from the reaction of arylboronic acids with an aryloxorhodium complex, have been studied for their structure and chemical properties. This research demonstrates the potential utility of arylboronic acids, including [2-(Cyanomethoxy)-5-methoxyphenyl]boronic acid derivatives, in synthesizing complex boron-containing compounds with unique properties suitable for catalysis or material science applications (Nishihara, Nara, & Osakada, 2002).
Fluorescence Quenching Studies
Boronic acid derivatives, including 5-chloro-2-methoxy phenyl boronic acid and 4-fluoro-2-methoxyphenyl boronic acid, have been explored for their fluorescence quenching properties in alcohols. These studies contribute to understanding the photophysical behavior of boronic acid derivatives, laying groundwork for their potential applications in chemical sensing and molecular recognition technologies (Geethanjali, Nagaraja, Melavanki, & Kusanur, 2015).
Novel Multifunctional Compounds
The synthesis and structural study of multifunctional compounds containing aminophosphonic acid group and boronic acid suggest their potential applications in medicine, agriculture, and industrial chemistry. These compounds act as synthetic intermediates and building blocks, highlighting the versatility of boronic acid derivatives in creating molecules with significant application potential across various fields (Zhang, Zhang, Ge, Miao, & Zhang, 2017).
Redox-sensitive Protecting Group
The development of a new boronic acid protecting group, MPMP-diol, for boronic acids that allows protection and deprotection under mild conditions with quantitative conversions, illustrates the utility of boronic acid derivatives in synthetic organic chemistry. This finding can facilitate the synthesis and handling of sensitive boronic acid derivatives in various chemical synthesis applications (Yan, Jin, & Wang, 2005).
Diol Recognition
Studies on boronic acids' ability to bind to diols have demonstrated their potential in diol and carbohydrate recognition, which is crucial for developing biosensors and diagnostic tools. Appropriately functionalized boronic acids can significantly contribute to selective recognition mechanisms in biochemical and medical applications (Mulla, Agard, & Basu, 2004).
Properties
IUPAC Name |
[2-(cyanomethoxy)-5-methoxyphenyl]boronic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BNO4/c1-14-7-2-3-9(15-5-4-11)8(6-7)10(12)13/h2-3,6,12-13H,5H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCDVMGKTKUWTSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)OC)OCC#N)(O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.99 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.